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Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Kri paste, an iodoform-based

root canal filling material, for use in primary molar pulpectomy. This document details the

material's composition, clinical efficacy, and a step-by-step protocol for its application, tailored

for a scientific audience.

Introduction
Kri paste is a resorbable root canal filling material specifically designed for endodontic

treatment of non-vital primary teeth.[1][2] Its composition is formulated to provide potent

antimicrobial action while being resorbable at a rate that ideally corresponds with the

physiological resorption of the primary tooth roots.[1][3] This allows for the natural eruption of

the succedaneous permanent tooth. The paste's radiopacity facilitates clear visualization on

radiographs for assessment of the fill.[1]

Composition and Properties
Kri paste is primarily an iodoform-based paste. The typical composition is as follows:
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Component Percentage Function

Iodoform ~80.5% - 80.8%

Antimicrobial agent, provides

radiopacity, and acts as a

vehicle.[1][4]

Parachlorophenol ~2.023% Potent disinfectant.[1]

Camphor ~4.84% - 4.86%

Vehicle, reduces the irritating

effects of parachlorophenol.[1]

[4]

Menthol ~1.213% - 1.215%

Provides a soothing effect and

contributes to the antiseptic

properties.[1][4]

The paste does not set into a hard mass, which simplifies its removal if necessary and is

believed to reduce the risk of deflecting the erupting permanent tooth.[5][6]

Quantitative Data Summary
Clinical studies have demonstrated the efficacy of Kri paste in primary molar pulpectomy, often

comparing it to Zinc Oxide Eugenol (ZOE), another commonly used material. The following

table summarizes key quantitative data from a retrospective study comparing the success rates

of Kri paste and ZOE.
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Parameter Kri Paste
Zinc Oxide Eugenol
(ZOE)

Statistical
Significance

Overall Success Rate 84%[2][7][8] 65%[2][7][8] P < 0.05[2][7][8]

Success Rate with

Overfilling
79%[8] 41%[8] P < 0.02[8]

Failure Rate with

Overfilling
21%[2][7] 59%[2][7] P < 0.02[2][7]

Success Rate with

Underfilling
86%[8]

Similar to Kri Paste[2]

[7]

Not Statistically

Significant[8]

Failure Rate with

Underfilling
14%[2][7] 17%[2][7]

Not Statistically

Significant[2][7]

Success Rate with

Flush Fill

100% (All successful)

[8]
89%[8]

Not Statistically

Significant[8]

Data extracted from a retrospective study by Holan and Fuks (1993).[2][7][8]

Experimental Protocol: Primary Molar Pulpectomy
using Kri Paste
This protocol outlines the key steps for a one-visit pulpectomy procedure in a non-vital primary

molar.

4.1. Pre-operative Assessment

Clinical Examination: Assess for signs of a non-vital pulp, such as a history of spontaneous

pain, presence of a sinus tract, swelling, or abnormal mobility not related to exfoliation.[8][9]

Radiographic Evaluation: Take a pre-operative periapical radiograph to evaluate the root

canal morphology, the extent of periapical/furcal radiolucency, and the stage of permanent

tooth development.[8][9] Ensure there is no extensive pathologic root resorption.[8]

4.2. Anesthesia and Isolation
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Administer local anesthesia.

Isolate the tooth with a rubber dam to maintain an aseptic field.[9]

4.3. Access Cavity Preparation

Remove all caries before entering the pulp chamber.

Create an access opening to the pulp chamber, ensuring straight-line access to all root

canals. Take care to avoid perforation of the pulpal floor.[9]

4.4. Biomechanical Preparation

Pulp Extirpation: Remove the necrotic pulp tissue from the canals using barbed broaches or

files.[8]

Working Length Determination: Determine the working length from the pre-operative

radiograph, typically 1-2 mm short of the radiographic apex.[9]

Canal Instrumentation: Clean and shape the root canals using endodontic files (e.g., up to

size #35).[8]

Irrigation: Copiously irrigate the canals between instrumentation. Common irrigants include

saline, sodium hypochlorite (e.g., 1%), or chlorhexidine (e.g., 2%).[6][8]

Drying: Thoroughly dry the canals with sterile paper points.[8]

4.5. Obturation with Kri Paste

Paste Delivery: Introduce the Kri paste into the root canals. This can be achieved using a

Lentulo spiral filler on a low-speed handpiece to ensure a dense, void-free fill.[2][7][8] Other

methods include using a syringe or an endodontic plugger.

Radiographic Confirmation: Take a post-operative radiograph to verify the quality of the

obturation (flush, underfilled, or overfilled).[2][7][8]

4.6. Final Restoration
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Place a suitable final restoration that provides a good coronal seal to prevent microleakage.

A stainless steel crown is often recommended for primary molars following pulpectomy.

4.7. Follow-up

Schedule periodic clinical and radiographic follow-up examinations (e.g., at 6, 12, and 24

months) to assess treatment success.[2][7]

Criteria for Success:

Clinical: Absence of pain, swelling, sinus tract, and abnormal mobility.[8]

Radiographic: Resolution of any pre-operative radiolucency, no evidence of new

pathologic lesions, and no pathologic root resorption.[8] The filling material should be

resorbing at a rate comparable to the physiologic root resorption.
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5.1. Experimental Workflow
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Caption: Workflow for Kri paste application in primary molar pulpectomy.
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5.2. Logical Relationship of Kri Paste Components and Desired Outcomes

Kri Paste Components

Key Properties

Desired Clinical Outcomes

Iodoform

Antimicrobial ActionResorbabilityRadiopacity

Parachlorophenol Camphor

Soothing Effect

Menthol

Root Canal DisinfectionUnimpeded Eruption of
Permanent SuccessorRadiographic Monitoring

Periapical Healing

Click to download full resolution via product page

Caption: Relationship between Kri paste components and clinical outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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